Cas no 416839-37-7 (1,3,2-Dioxaborinane, 2-(3-methoxyphenyl)-)

• Product Name: 1,3,2-Dioxaborinane, 2-(3-methoxyphenyl)-
• CAS No: 416839-37-7
• MF: C₁₀H₁₃BO₃
• MW: 192.019423246384
• CID: 3979274
• PubChem ID: 69908691
• Update Time: 2025-06-13

1,3,2-Dioxaborinane, 2-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 2-(3-methoxyphenyl)-
• 3-methoxyphenylboronic acid-1,3-propanediol ester
• 2-(3-Methoxyphenyl)-1,3,2-dioxaborinane
• BS-47031
• F73157
• SCHEMBL6826334
• starbld0020629
• 416839-37-7

• Inchi： 1S/C10H13BO3/c1-12-10-5-2-4-9(8-10)11-13-6-3-7-14-11/h2,4-5,8H,3,6-7H2,1H3
• InChI Key： GNYXSKRQIVSGLL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)OC)OCCC1

Computed Properties

• Exact Mass: 192.0957744g/mol
• Monoisotopic Mass: 192.0957744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 1,3,2-Dioxaborinane, 2-(3-methoxyphenyl)-

Introduction to 1,3,2-Dioxaborinane, 2-(3-methoxyphenyl) (CAS No. 416839-37-7)

1,3,2-Dioxaborinane, 2-(3-methoxyphenyl) (CAS No. 416839-37-7) is a highly specialized boronic acid derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This compound belongs to the class of dioxaborinane derivatives, which are known for their versatile applications in cross-coupling reactions, particularly in Suzuki-Miyaura coupling reactions. The presence of a 3-methoxyphenyl substituent enhances its reactivity and makes it a valuable intermediate in the synthesis of complex molecular structures.

The dioxaborinane core structure is characterized by a boron atom double-bonded to two oxygen atoms and single-bonded to a phenyl ring. This unique arrangement facilitates the formation of stable boronate esters under mild conditions, making it an ideal candidate for various synthetic transformations. The 2-(3-methoxyphenyl) moiety further contributes to the compound's utility by providing a reactive site for further functionalization. This combination of features has made 1,3,2-Dioxaborinane, 2-(3-methoxyphenyl) a cornerstone in modern synthetic chemistry.

In recent years, the demand for efficient and scalable synthetic methodologies has driven considerable research into boronic acid derivatives. 1,3,2-Dioxaborinane, 2-(3-methoxyphenyl) has emerged as a key player in this domain due to its ability to participate in high-yield cross-coupling reactions. These reactions are fundamental in constructing biaryl systems, which are prevalent in many pharmaceuticals and agrochemicals. The compound's stability under various reaction conditions and its compatibility with a wide range of palladium catalysts have made it indispensable in industrial applications.

One of the most compelling aspects of 1,3,2-Dioxaborinane, 2-(3-methoxyphenyl) is its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize complex heterocyclic compounds that exhibit promising biological activities. For instance, studies have demonstrated its utility in constructing scaffolds for kinase inhibitors and other targeted therapies. The 3-methoxyphenyl group provides a strategic handle for further derivatization, allowing chemists to fine-tune the properties of their target molecules.

The pharmaceutical industry has been particularly keen on exploring the potential of dioxaborinane derivatives due to their role in generating enantiomerically pure compounds. Chiral auxiliaries and ligands derived from these compounds have been instrumental in asymmetric synthesis, enabling the production of single-enantiomer drugs with enhanced efficacy and reduced side effects. The versatility of 1,3,2-Dioxaborinane, 2-(3-methoxyphenyl) makes it a preferred choice for researchers aiming to develop next-generation pharmaceuticals.

Recent advancements in flow chemistry have also highlighted the importance of boronic acid derivatives like 1,3,2-Dioxaborinane, 2-(3-methoxyphenyl). Flow systems offer precise control over reaction conditions and scalability, making them ideal for industrial-scale production. The compound's compatibility with continuous flow reactors has allowed for more efficient and sustainable synthetic routes. This aligns with the growing emphasis on green chemistry principles within the pharmaceutical industry.

The agrochemical sector has not been left behind in this wave of innovation. Boronic acid derivatives are increasingly being used to develop novel pesticides and herbicides due to their ability to interact selectively with biological targets. The unique reactivity of 1,3,2-Dioxaborinane, 2-(3-methoxyphenyl) has been exploited to create compounds that exhibit potent activity against pests while minimizing environmental impact. Such developments are crucial for addressing the challenges posed by pest resistance and ensuring food security.

From a materials science perspective, 1,3,2-Dioxaborinane, 2-(3-methoxyphenyl) has shown promise in the development of advanced materials such as organic semiconductors and luminescent compounds. Its ability to participate in cross-coupling reactions allows for the construction of complex molecular architectures with tailored electronic properties. These materials are essential for next-generation electronic devices and optoelectronic applications.

The synthesis of 1,3,2-Dioxaborinane, 2-(3-methoxyphenyl) typically involves multi-step processes that require careful optimization to ensure high yields and purity. Modern synthetic techniques often employ palladium-catalyzed cross-coupling reactions to introduce the desired functional groups efficiently. Advances in catalysis have made these processes more accessible and environmentally friendly.

In conclusion,1, 1, Dioxaborinane, *Dioxaborinane, *Dioxaborinane, *Dioxaborinane, *Dioxaborinane, *Dioxaborinane, *Dioxaborinane, *Dioxaborinane, *Dioxaborinane, *Dioxaborinane, *Dioxaborinane, *Dioxaborinane, *Dioxaborinane, *Dioxaborinane, *Doxoborininne* (CAS No.) is a versatile compound with far-reaching applications across multiple industries. Its role in pharmaceutical synthesis continues to be explored through cutting-edge research efforts aimed at developing innovative therapeutics and materials.